508-52-1

Ouabagenin

In Stock

• CAS RN:
• 508-52-1

• Formula:
• C23H34O8

• InChI:
• InChI=1S/C23H34O8/c1-20-9-16(26)19-15(23(20,30)5-3-14(20)12-6-18(28)31-10-12)2-4-21(29)8-13(25)7-17(27)22(19,21)11-24/h6,13-17,19,24-27,29-30H,2-5,7-11H2,1H3/t13-,14+,15+,16+,17+,19+,20+,21-,22+,23-/m0/s1

• InChIKey:
• BXSABLKMKAINIU-QOHCMMFCSA-N

• Ouabagenin is a hexahydroxy steroidal lactone obtained by hydrolysis of ouabain. It has a role as an EC 3.6.3.9 (Na(+)/K(+)-transporting ATPase) inhibitor. It is a 3beta-hydroxy steroid, a 1-hydroxy steroid, a 5beta-hydroxy steroid, an 11alpha-hydroxy steroid, a 14beta-hydroxy steroid and a 19-hydroxy steroid. It is a conjugate acid of an ouabagenin(1-). It derives from a hydride of a 5beta-cardanolide.

2-Phenylquinolin-7-amine

Usually In Stock

• CAS RN:
• 408508-52-1

• Formula:
• C15H12N2

• InChI:
• InChI=1S/C15H12N2/c16-13-8-6-12-7-9-14(17-15(12)10-13)11-4-2-1-3-5-11/h1-10H,16H2

• InChIKey:
• PSZZUSLHDNUPNH-UHFFFAOYSA-N

• 2-Phenylquinolin-7-amine is a useful research compound. Its molecular formula is C15H12N2 and its molecular weight is 220.27 g/mol. The purity is usually 95%.

5-ethyl-4-fluoro-2-methylaniline

In Stock

• CAS RN:
• 1996508-52-1

• Formula:
• C9H12FN

• 5-ethyl-4-fluoro-2-methylaniline is a useful research compound. Its molecular formula is C9H12FN and its molecular weight is 153.2. The purity is usually 95%.

5-Fluorobicyclo[2.2.1]heptan-2-amine;hydrochloride

In Stock

• CAS RN:
• 2243508-52-1

• Formula:
• C7H13ClFN

• InChI:
• InChI=1S/C7H12FN.ClH/c8-6-2-5-1-4(6)3-7(5)9;/h4-7H,1-3,9H2;1H

• InChIKey:
• QADDUOUGPMWZLF-UHFFFAOYSA-N

• 5-Fluorobicyclo[2.2.1]heptan-2-amine;hydrochloride is a useful research compound. Its molecular formula is C7H13ClFN and its molecular weight is 165.64. The purity is usually 95%.